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Compound of Interest

Compound Name: 16:0 MPB PE

Cat. No.: B15578040 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of 1,2-

dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide] (16:0
MPB PE) is critical to ensure laboratory safety and maintain experimental integrity. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans.

Chemical Identifier:

Product Name: 16:0 MPB PE

Synonym(s): 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-[4-(p-

maleimidophenyl)butyramide] (sodium salt)[1]

CAS Number: 384835-50-1[1][2]

Molecular Formula: C₅₁H₈₄N₂NaO₁₁P[2]

Molecular Weight: 955.2 g/mol [2]

Hazard Identification and Personal Protective
Equipment (PPE)
16:0 MPB PE is a potentially hazardous chemical that requires careful handling. It is classified

as acutely toxic if swallowed and may cause skin, eye, and respiratory irritation.[2]
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Furthermore, it is suspected of damaging fertility or the unborn child and may cause damage to

organs through prolonged or repeated exposure.[2] Therefore, strict adherence to PPE

protocols is mandatory.

Summary of Personal Protective Equipment (PPE) Requirements

Protection Type Recommended PPE Justification

Eye/Face Protection
Safety goggles and a face

shield

To protect against splashes

that can cause serious eye

irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a fully

buttoned lab coat

To prevent skin contact, which

can cause irritation.[2][3]

Respiratory Protection

Approved mask/respirator

used within a chemical fume

hood

To avoid inhalation of dust,

which may cause respiratory

irritation.[2]

Body Protection Suitable protective clothing
To provide an additional barrier

against contamination.[2]

Safe Handling and Operational Protocol
All handling of 16:0 MPB PE should be performed by, or under the close supervision of,

personnel properly qualified in handling potentially hazardous chemicals.[2]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all safety precautions from the Safety Data Sheet

(SDS) have been read and understood.[2]

Engineering Controls: Always handle 16:0 MPB PE within a chemical fume hood to minimize

inhalation exposure.[2]

Donning PPE: Correctly put on all required PPE as specified in the table above.

Weighing and Solution Preparation:
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If working with the powder form, carefully weigh the required amount, avoiding dust

generation.

When preparing solutions, add the solvent slowly to the powder.

Usage: Do not eat, drink, or smoke when using this product.[2]

Post-Handling: Wash hands and other exposed areas thoroughly after handling.[2]

Contaminated clothing should be washed before reuse.[2]

Storage:

Store in a tightly closed vessel at -20°C.[2]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate the area.

Wear all appropriate PPE, including respiratory protection.

Mix the spilled material with sand or a similar inert absorbent material.[2]

Sweep up the mixture and place it in a tightly closed container for disposal.[2]

Do not allow the material to enter drains or water courses.[2]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell and rinse your mouth.[2]

If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[2]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://broadpharm.com/msds/bp-28331
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
The disposal of 16:0 MPB PE and its containers must be handled as special waste in

accordance with national and regional regulations.

Step-by-Step Disposal Protocol:

Waste Collection: Collect unused chemical and any contaminated materials (e.g., pipette

tips, gloves, absorbent material) in a designated, labeled, and sealed container for chemical

waste.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"16:0 MPB PE".

Professional Disposal: Arrange for disposal by a licensed disposal company, in consultation

with the local waste disposal authority.[2]

Workflow for Safe Handling of 16:0 MPB PE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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